3-(3-chlorophenyl)-2-((2-methoxyethyl)amino)-4H-furo[3,2-c]chromen-4-one

• IUPAC Name: 3-(3-chlorophenyl)-2-(2-methoxyethylamino)furo[3,2-c]chromen-4-one
• InChI: InChI=1S/C20H16ClNO4/c1-24-10-9-22-19-16(12-5-4-6-13(21)11-12)17-18(26-19)14-7-2-3-8-15(14)25-20(17)23/h2-8,11,22H,9-10H2,1H3
• InChI Key: MRGPIKGFRJQLBA-UHFFFAOYSA-N
• Canonical SMILES: COCCNC1=C(C2=C(O1)C3=CC=CC=C3OC2=O)C4=CC(=CC=C4)Cl
• Molecular Formula: C20H16ClNO4
• Molecular Weight: 369.8 g/mol

Description

3-(3-chlorophenyl)-2-((2-methoxyethyl)amino)-4H-furo[3,2-c]chromen-4-one is a synthetic compound that belongs to the class of furochromone derivatives. It has been studied for its potential applications in various fields of scientific research, including biochemistry, pharmacology, and medicinal chemistry.

Scientific Research Applications

• Antimicrobial Activity : A related compound, 3-amino-1-(4-chlorophenyl)-9-methoxy-1H-benzo[f]chromene-2-carbonitrile, was synthesized and demonstrated significant antimicrobial activities, with bactericidal and fungicidal effects (Okasha et al., 2022).

• Efficient Synthesis in Aqueous Media : Another derivative, trans-2-(4-chlorobenzoyl)-3-(aryl)-2,3-dihydro-4H-furo[3,2-c]chromen-4-ones, was efficiently synthesized in an aqueous medium, highlighting an environmentally friendly approach to producing these compounds (Salari et al., 2016).

• Density Functional Theory (DFT) Study : A DFT study was conducted on 4H-benzo[h]chromene derivatives, providing insights into their molecular structure and electronic properties (Al‐Sehemi et al., 2012).

• Synthesis of Furo[3,2-c]chromenes : Research on the synthesis of new classes of furo[3,2-c]chromenes in aqueous media suggests potential for diverse applications in medicinal chemistry and material science (Khalilzadeh et al., 2011).

• Kinase Inhibitors : Substituted furo[3,2-g]chromeno[2,3-c]pyrazole derivatives, synthesized from similar compounds, were evaluated as EGFR and VEGFR-2 kinase inhibitors, indicating potential in cancer therapy (Amr et al., 2017).

• Novel Synthesis Methods : The synthesis of substituted furo[3,2-c]chromen-4-ones through a four-component reaction was developed, providing a new method for creating biologically active structures (Zhou et al., 2013).

• One-Pot Regioselective Cycloisomerization : A one-pot synthesis method was developed for 2-substituted or 3-substituted 4H-furo[3,2-c]chromene, showcasing a novel approach in organic synthesis (Gong et al., 2014).

• Quantum Studies and NLO Properties : A novel pyrazolo[3,4-b] pyridine derivative, synthesized from a similar compound, underwent quantum studies and analysis of non-linear optical (NLO) properties, indicating potential applications in materials science (Halim & Ibrahim, 2022).

• Crystal Structure Analysis : The crystal structure of related compounds was analyzed, providing essential information for understanding their chemical properties and potential applications (Manolov et al., 2012).